Cas no 177960-34-8 (Benzoic acid,3,5-diamino-4-(dimethylamino)-)

• Product Name: Benzoic acid,3,5-diamino-4-(dimethylamino)-
• CAS No: 177960-34-8
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 112768
• PubChem ID: 22411223
• Update Time: 2025-04-18

Benzoic acid,3,5-diamino-4-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-diamino-4-(dimethylamino)-
• Benzoic acid, 3,5-diamino-4-(dimethylamino)- (9CI)
• 177960-34-8
• SCHEMBL5924320
• 3,5-Diamino-4-(dimethylamino)benzoic acid

• Inchi： 1S/C9H13N3O2/c1-12(2)8-6(10)3-5(9(13)14)4-7(8)11/h3-4H,10-11H2,1-2H3,(H,13,14)
• InChI Key： ZMWRKPGCMAXNRM-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=C(C=1)N)N(C)C)N)=O

Computed Properties

• Exact Mass: 195.10089
• Monoisotopic Mass: 195.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.6A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 92.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives